molecular formula C4H4Cl2N2 B1177526 8:2 Fluorotelomer sulfonate ammonium salt CAS No. 149724-40-3

8:2 Fluorotelomer sulfonate ammonium salt

Cat. No. B1177526
CAS RN: 149724-40-3
InChI Key:
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Description

8:2 Fluorotelomer sulfonate ammonium salt, also known as 8:2 Fluorotelomer sulfonate ammonium salt, is a useful research compound. Its molecular formula is C4H4Cl2N2. The purity is usually 95%.
The exact mass of the compound 8:2 Fluorotelomer sulfonate ammonium salt is unknown and the complexity rating of the compound is unknown. The storage condition is unknown. Please store according to label instructions upon receipt of goods.Use and application categories indicated by third-party sources: PFAS (per- and polyfluoroalkyl substances) -> OECD Category. However, this does not mean our product can be used or applied in the same or a similar way.
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properties

CAS RN

149724-40-3

Product Name

8:2 Fluorotelomer sulfonate ammonium salt

Molecular Formula

C4H4Cl2N2

Molecular Weight

0

synonyms

1-Decanesulfonic acid, 3,3,4,4,5,5,6,6,7,7,8,8,9,9,10,10,10-heptadecafluoro-, ammonium salt

Origin of Product

United States

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